molecular formula C7H11NO B8572685 Phenol, 2-methyl-, ammonium salt CAS No. 67674-51-5

Phenol, 2-methyl-, ammonium salt

Cat. No. B8572685
CAS RN: 67674-51-5
M. Wt: 125.17 g/mol
InChI Key: DWVIDWKFWSIFIR-UHFFFAOYSA-N
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Description

Phenol, 2-methyl-, ammonium salt is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2-methyl-, ammonium salt suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2-methyl-, ammonium salt including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

67674-51-5

Molecular Formula

C7H11NO

Molecular Weight

125.17 g/mol

IUPAC Name

azane;2-methylphenol

InChI

InChI=1S/C7H8O.H3N/c1-6-4-2-3-5-7(6)8;/h2-5,8H,1H3;1H3

InChI Key

DWVIDWKFWSIFIR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1O.N

Related CAS

95-48-7 (Parent)

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.0 mole of p-cresol, 1.2 moles of formaldehyde and 0.2 mole of ammonia is heated on a water bath to form an ammonia-cresol base resin. A quantity (40 parts) of this resin and 60 parts of a bisphenol-A type epoxy resin (Epikote® 1007 manufactured by Shell Chemical Company) are dissolved in a mixed organic solvent made up of equal amounts of methylisobutyl ketone and methylethyl ketone to form a base resin solution. Next, a maleic anhydride-modified olefin resin having 74.9% crystallinity and a degree of modification of 30.5 mg/100 g is dissolved in hot xylene to form a 10% solution. This solution is added to the base resin solution with sufficient agitation so that the amount of modified olefin resin added to the base resin is 20% (solids) based on the base resin. In this way, a primer coating composition or paint having a total solids content of about 30% is obtained.
Quantity
1 mol
Type
reactant
Reaction Step One
Quantity
1.2 mol
Type
reactant
Reaction Step One
Quantity
0.2 mol
Type
reactant
Reaction Step One

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